Cas no 14429-15-3 (Benzenemethanamine, 4-nitro-N-(4-nitrophenyl)-)
14429-15-3 structure
Product Name:Benzenemethanamine, 4-nitro-N-(4-nitrophenyl)-
CAS No:14429-15-3
MF:C13H11N3O4
MW:273.244142770767
CID:1317551
Update Time:2024-08-18
Benzenemethanamine, 4-nitro-N-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, 4-nitro-N-(4-nitrophenyl)-
-
- Inchi: 1S/C13H11N3O4/c17-15(18)12-5-1-10(2-6-12)9-14-11-3-7-13(8-4-11)16(19)20/h1-8,14H,9H2
- InChI Key: ANCXYUTYAMHILA-UHFFFAOYSA-N
- SMILES: C1(CNC2=CC=C([N+]([O-])=O)C=C2)=CC=C([N+]([O-])=O)C=C1
Computed Properties
- Exact Mass: 273.07503
Experimental Properties
- Density: 1.413±0.06 g/cm3(Predicted)
- Melting Point: 188-189 °C
- Boiling Point: 483.7±30.0 °C(Predicted)
- PSA: 98.31
- pka: -0.79±0.25(Predicted)
Benzenemethanamine, 4-nitro-N-(4-nitrophenyl)- Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
14429-15-3 (Benzenemethanamine, 4-nitro-N-(4-nitrophenyl)-) Related Products
- 33334-94-0(N-benzyl-3-nitroaniline)
- 14309-92-3(Benzenemethanamine,N-(4-nitrophenyl)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk